Cas no 1541050-22-9 (methyl2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethylamine)

• Product Name: methyl2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethylamine
• CAS No: 1541050-22-9
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• MDL: MFCD22122491
• CID: 5607114
• PubChem ID: 83380756
• Update Time: 2025-06-18

methyl2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• EN300-8725087
• 1541050-22-9
• methyl[2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethyl]amine
• methyl2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethylamine

• MDL： MFCD22122491
• Inchi： 1S/C11H18N2S/c1-12-9-10(11-5-4-8-14-11)13-6-2-3-7-13/h4-5,8,10,12H,2-3,6-7,9H2,1H3
• InChI Key： SGMHCINVQMYZRE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC)N1CCCC1

Computed Properties

• Exact Mass: 210.11906976g/mol
• Monoisotopic Mass: 210.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on methyl2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethylamine

Introduction to Methyl2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethylamine (CAS No. 1541050-22-9)

Methyl2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethylamine is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its CAS number 1541050-22-9, has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both pyrrolidine and thiophene moieties in its structure suggests a rich chemical space for biological activity, making it a valuable candidate for further investigation.

The compound's molecular structure consists of an ethylamine backbone substituted with a methyl group at the second carbon, a pyrrolidin-1-yl group at the second carbon, and a thiophen-2-yl group at the second carbon as well. This arrangement creates a highly versatile scaffold that can interact with various biological targets. The pyrrolidine ring is known for its ability to mimic the conformational flexibility of natural amino acids, while the thiophene ring contributes to hydrophobic interactions and can influence the compound's metabolic stability.

In recent years, there has been a growing interest in heterocyclic compounds for their potential as pharmacological agents. Heterocycles such as pyrrolidine and thiophene are frequently found in biologically active molecules due to their ability to form stable complexes with biological targets. For instance, pyrrolidine derivatives have been extensively studied for their role in central nervous system (CNS) drugs, while thiophene-based compounds are known for their antimicrobial and anti-inflammatory properties.

The synthesis of Methyl2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a precursor molecule, followed by nucleophilic substitution reactions to introduce the desired substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be employed to achieve the desired connectivity between the pyrrolidine and thiophene rings.

The pharmacological potential of Methyl2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethylamine has been explored in several preclinical studies. These studies have highlighted its ability to modulate various biological pathways, including neurotransmitter receptor activity and enzyme inhibition. For example, preliminary data suggest that this compound may interact with serotonin receptors, potentially making it useful in the treatment of neurological disorders such as depression and anxiety.

In addition to its neurological applications, Methyl2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethylamine has shown promise in other therapeutic areas. Its structural features make it a suitable candidate for developing drugs targeting inflammatory diseases and cancer. The compound's ability to inhibit specific enzymes involved in inflammation has been demonstrated in vitro, suggesting its potential as an anti-inflammatory agent.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Methyl2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethylamine is currently undergoing preclinical studies to assess its pharmacokinetic properties, toxicity profile, and therapeutic potential. These studies are crucial for determining whether the compound is suitable for further development into a clinical drug.

The use of computational modeling techniques has also played a significant role in understanding the behavior of Methyl2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethylamine at both the molecular and cellular levels. Molecular dynamics simulations can provide insights into how the compound interacts with biological targets, while virtual screening methods can help identify potential drug candidates more efficiently.

The future prospects for Methyl2-(pyrrolidin-1-yl)-2-(thiophen-2-yl)ethylamine are promising, given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, this compound may emerge as a valuable tool in the development of novel treatments for various diseases.